Cas no 2228321-62-6 (1,1,1-trifluoro-3-(methylsulfanyl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(methylsulfanyl)propan-2-amine
• CAS No: 2228321-62-6
• MF: C₄H₈F₃NS
• MW: 159.173230171204
• CID: 6027703
• PubChem ID: 64989206
• Update Time: 2025-10-31

1,1,1-trifluoro-3-(methylsulfanyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(methylsulfanyl)propan-2-amine
• OCID190045153311
• 2228321-62-6
• RVLMALHOGROJMH-UHFFFAOYSA-N
• EN300-1928920

• Inchi： 1S/C4H8F3NS/c1-9-2-3(8)4(5,6)7/h3H,2,8H2,1H3
• InChI Key： RVLMALHOGROJMH-UHFFFAOYSA-N
• SMILES： S(C)CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 159.03295492g/mol
• Monoisotopic Mass: 159.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 1,1,1-trifluoro-3-(methylsulfanyl)propan-2-amine

1,1,1-Trifluoro-3-(Methylsulfanyl)Propan-2-Amine

1,1,1-Trifluoro-3-(Methylsulfanyl)Propan-2-Amine, also known by its CAS number 2228321-62-6, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a methylsulfanyl substituent on a propanamine backbone. The molecule's structure makes it a valuable compound for various applications in drug discovery and materials science.

The synthesis of 1,1,1-Trifluoro-3-(Methylsulfanyl)Propan-2-Amine involves a series of carefully controlled reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. Researchers have explored the use of different catalysts and solvents to enhance the efficiency of the synthesis process. For instance, the use of phase-transfer catalysts has been shown to significantly improve the reaction rate and selectivity in certain cases.

One of the most promising applications of this compound lies in its potential as a building block in medicinal chemistry. The trifluoromethyl group is known for its ability to enhance the stability and bioavailability of pharmaceutical compounds. Additionally, the methylsulfanyl group can contribute to the molecule's pharmacokinetic properties, making it an attractive candidate for drug development.

Recent research has also focused on the reactivity of 1,1,1-Trifluoro-3-(Methylsulfanyl)Propan-2-Amine under various conditions. Studies have demonstrated that this compound can undergo nucleophilic substitution reactions with high efficiency. This property makes it a versatile reagent in organic synthesis, particularly in the construction of complex molecules with multiple functional groups.

In terms of physical properties, 1,1,1-Trifluoro-3-(Methylsulfanyl)Propan-2-Amine exhibits a melting point of approximately 45°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its use in solution-phase reactions. The compound is also stable under normal storage conditions but should be protected from exposure to strong oxidizing agents.

The structural versatility of 1,1,1-Trifluoro-3-(Methylsulfanyl)Propan-2-Amine has led to its exploration in various fields beyond traditional organic synthesis. For example, recent studies have investigated its potential as a precursor for advanced materials such as polymers and surfactants. The ability to modify its structure further through functionalization opens up new avenues for material science applications.

In conclusion, 1,1,1-Trifluoro-3-(Methylsulfanyl)Propan-2-Amine (CAS No: 2228321-62-6) is a multifaceted compound with a wide range of applications in organic chemistry and beyond. Its unique structure and reactivity make it an invaluable tool for researchers working in drug discovery and materials science. As ongoing research continues to uncover new properties and applications for this compound, its significance in the chemical community is expected to grow further.